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Compound of Interest

Compound Name: Rosmanol

Cat. No.: B7888195 Get Quote

An In-depth Technical Guide to the Core Physical and Chemical Properties of Rosmanol

Introduction
Rosmanol is a naturally occurring phenolic diterpene predominantly found in plants from the

Lamiaceae family, such as rosemary (Rosmarinus officinalis) and sage (Salvia officinalis)[1][2]

[3]. It is recognized for its significant antioxidant and anti-inflammatory properties, making it a

compound of great interest to researchers in pharmacology and drug development[1][2][3].

Structurally, it is a derivative of carnosic acid and plays a crucial role in the biological activities

of rosemary extracts[4][5]. This guide provides a comprehensive overview of the core physical

and chemical properties of Rosmanol, detailed experimental protocols for its study, and

visualizations of its mechanisms of action.

Physical and Chemical Properties of Rosmanol
The fundamental physical and chemical characteristics of Rosmanol are summarized in the

table below, providing a quick reference for researchers.
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Property Value Source(s)

Molecular Formula C₂₀H₂₆O₅ [3][6][7][8]

Molecular Weight 346.42 g/mol [3][6][7][8]

CAS Number 80225-53-2 [1][3][6][7]

Appearance White to off-white solid/powder [3][9]

Melting Point 241 °C [1][10]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Sparingly soluble in water.

[3][7][11]

DMSO: 60 mg/mL (173.2 mM) [7]

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline: 5

mg/mL (14.43 mM)

[7]

pKa (Predicted) 9.07 ± 0.60 [3]

UV Absorption
In Ethanol: 209 nm, 226 nm

(shoulder), 282 nm
[10]

Storage Temperature
2-8°C (sealed in dry

conditions)
[3][9]

Experimental Protocols
Isolation and Purification of Rosmanol from Rosmarinus
officinalis
A common method for the isolation of Rosmanol involves extraction followed by

chromatographic purification.

1. Extraction:
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Dried and powdered rosemary leaves are extracted with a suitable organic solvent such as

n-hexane to remove non-polar compounds[1][10].

The plant material is then subjected to steam distillation to remove volatile components[1]

[10].

The non-volatile fraction is then extracted with a more polar solvent like methanol or

ethanol[12][13]. For instance, a Soxhlet apparatus can be used with methanol for 8

hours[12].

2. Fractionation and Purification:

The crude extract is concentrated under vacuum.

The resulting residue is subjected to column chromatography on silica gel[10][12].

A gradient elution system is employed, starting with less polar solvents and gradually

increasing polarity. A common mobile phase is a mixture of benzene and acetone (e.g., 9:1

v/v)[10] or a gradient of hexane in ethyl acetate[12].

Fractions are collected and monitored for antioxidant activity or by thin-layer chromatography

(TLC)[10][12].

Fractions containing Rosmanol are pooled, and the solvent is evaporated.

Further purification can be achieved by recrystallization from a solvent like acetone to yield

pure Rosmanol crystals[10].

Analytical Methods for Quantification
High-Performance Liquid Chromatography (HPLC) is a standard technique for the

quantification of Rosmanol.

1. HPLC-UV Method:

Column: A C18 reversed-phase column is typically used[5][14].
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Mobile Phase: A gradient elution with a mixture of acetonitrile and water, often acidified with

phosphoric or acetic acid, is employed for optimal separation of phenolic compounds[14][15]

[16].

Detection: UV detection is commonly set at wavelengths around 230 nm or 280 nm, where

phenolic compounds exhibit strong absorbance[10][16][17].

Quantification: A calibration curve is generated using a certified Rosmanol standard at

various concentrations. The peak area of Rosmanol in the sample is then compared to the

standard curve to determine its concentration[14][17].

2. UHPLC-MS/MS Method:

For more sensitive and specific detection, Ultra-High-Performance Liquid Chromatography

coupled with tandem mass spectrometry (UHPLC-MS/MS) can be utilized[5][18].

This method allows for precise identification and quantification based on the mass-to-charge

ratio (m/z) of the parent ion and its fragmentation patterns[18].

Biological Activities and Signaling Pathways
Rosmanol exhibits a range of biological activities, with its antioxidant and anti-inflammatory

effects being the most prominent.

Antioxidant Mechanism
The antioxidant action of Rosmanol is primarily attributed to its phenolic hydroxyl groups,

which can donate hydrogen atoms to neutralize reactive oxygen species (ROS), thereby

interrupting lipid peroxidation chain reactions[4][19]. It has been shown to be a more potent

antioxidant than synthetic antioxidants like BHA and BHT in some assays[10]. Rosmanol can

also activate the endogenous antioxidant response element (ARE), further enhancing cellular

protection[19].

Anti-inflammatory Signaling Pathways
Rosmanol exerts its anti-inflammatory effects by modulating several key signaling pathways.

In lipopolysaccharide (LPS)-stimulated macrophages, Rosmanol has been shown to inhibit the

production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandin E₂ (PGE₂)[2]
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[20][21]. This is achieved through the downregulation of inducible nitric oxide synthase (iNOS)

and cyclooxygenase-2 (COX-2) expression[2][20][21].

The underlying mechanism involves the inhibition of multiple signaling cascades:

NF-κB Pathway: Rosmanol prevents the degradation and phosphorylation of IκB, which in

turn inhibits the translocation of the NF-κB subunits into the nucleus, a critical step for the

transcription of pro-inflammatory genes[6][20].

MAPK Pathway: It suppresses the LPS-induced phosphorylation of ERK1/2 and p38

mitogen-activated protein kinases (MAPK)[20].

PI3K/Akt Pathway: Rosmanol interferes with the activation of the PI3K/Akt signaling

pathway[20].

STAT3 and C/EBP Pathways: It also inhibits the translocation and phosphorylation of STAT3

and reduces the expression of C/EBPβ and C/EBPδ[20].

Rosmanol has also been found to synergistically alleviate rheumatoid arthritis with carnosol by

inhibiting the TLR4/NF-κB/MAPK pathway[22][23].
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Caption: Workflow for the extraction and purification of Rosmanol.
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Caption: Rosmanol's inhibition of inflammatory signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7888195#physical-and-chemical-properties-of-
rosmanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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